Cas no 2091487-08-8 (6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid)

• Product Name: 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
• CAS No: 2091487-08-8
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• CID: 5242035
• Update Time: 2025-05-23

6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 6-bromo-3,4-dihydro-3-oxo-
• 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

• Inchi： 1S/C9H5BrN2O3/c10-4-1-2-5-6(3-4)12-8(13)7(11-5)9(14)15/h1-3H,(H,12,13)(H,14,15)
• InChI Key： NXRXVAQPJCDJLZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)NC(=O)C=1C(O)=O

Additional information on 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid

Recent Advances in the Study of 6-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic Acid (CAS: 2091487-08-8)

The compound 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid (CAS: 2091487-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the importance of the quinoxaline scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the bromo substituent at the 6-position and the carboxylic acid moiety at the 2-position in this compound offers unique opportunities for further chemical modifications, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid as a key intermediate in the synthesis of novel EGFR inhibitors. The compound's ability to serve as a versatile building block was attributed to its reactive sites, which allowed for efficient derivatization while maintaining the core quinoxaline structure essential for biological activity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of antimicrobial agents targeting drug-resistant bacterial strains. The study revealed that derivatives of 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to mammalian cells.

The synthetic accessibility of this compound has also been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid, achieving higher yields and purity while reducing environmental impact through green chemistry principles.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound and its derivatives with various biological targets. Molecular docking simulations suggest that the bromine atom plays a crucial role in forming halogen bonds with target proteins, while the carboxylic acid moiety contributes to favorable binding through hydrogen bond interactions.

Looking forward, the versatility of 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid positions it as a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Current research efforts are focused on exploring its potential in neurodegenerative diseases and inflammatory conditions, where preliminary results show encouraging activity in relevant in vitro models.

In conclusion, the growing body of research on 6-bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid (CAS: 2091487-08-8) underscores its importance as a valuable chemical entity in drug discovery. Its unique structural features, synthetic accessibility, and demonstrated biological activities make it a compound of significant interest for both academic researchers and pharmaceutical developers. Continued investigation into its applications and mechanism of action is expected to yield important contributions to the field of medicinal chemistry in the coming years.